Cas no 2228996-83-4 (2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine)

• Product Name: 2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine
• CAS No: 2228996-83-4
• MF: C₁₀H₁₀BrF₂N
• MW: 262.093908786774
• CID: 5930825
• PubChem ID: 165884600
• Update Time: 2025-08-05

2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine
• 2228996-83-4
• [2-(2-bromo-4,5-difluorophenyl)cyclopropyl]methanamine
• EN300-1923710

• Inchi： 1S/C10H10BrF2N/c11-8-3-10(13)9(12)2-7(8)6-1-5(6)4-14/h2-3,5-6H,1,4,14H2
• InChI Key： FOTSMCCCGLALLT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1CC1CN)F)F

Computed Properties

• Exact Mass: 260.99647g/mol
• Monoisotopic Mass: 260.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine

Introduction to 2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine (CAS No. 2228996-83-4)

2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2228996-83-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropylmethylamine moiety fused with a brominated and difluorinated aromatic ring. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel bioactive entities.

The molecular structure of 2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine consists of a cyclopropyl group attached to an amine functional group, which is further linked to a phenyl ring substituted with bromine atoms at the 2-position and fluorine atoms at the 4- and 5-positions. This arrangement introduces a high degree of electronic and steric complexity, which can be exploited to modulate biological activity. The presence of both bromine and fluorine atoms enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for pharmacological intervention.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various therapeutic pathways. The bromo-difluorophenyl moiety in 2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine has been shown to exhibit favorable interactions with biological targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. The cyclopropyl group, known for its rigid three-membered ring structure, contributes to the overall conformational stability of the molecule, which is often a critical factor in drug efficacy.

One of the most compelling aspects of this compound is its potential as a lead structure for further medicinal chemistry optimization. The bromo and difluorophenyl substituents provide multiple sites for chemical modification, allowing researchers to fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance. Additionally, the amine group can serve as a versatile handle for further derivatization, enabling the synthesis of analogs with enhanced binding affinity or altered pharmacological profiles.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques have been employed to identify novel scaffolds like 2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine that may interact with specific disease-related targets. These computational approaches have accelerated the drug discovery process by predicting binding modes and affinities with high accuracy.

The synthesis of 2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include bromination of a precursor aromatic ring followed by introduction of fluorine atoms via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final step involves coupling the brominated difluorophenyl moiety with a cyclopropylmethylamine derivative through reductive amination or other suitable methods.

In the context of medicinal chemistry research, 2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine has been explored as a potential scaffold for developing inhibitors of kinases and other enzyme targets implicated in cancer progression. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain kinases by binding to their active sites and disrupting normal signaling pathways. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The incorporation of fluorine atoms into pharmaceutical compounds is well-documented for its ability to enhance binding affinity and metabolic stability. In 2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine, the presence of two fluorine atoms at positions 4 and 5 on the phenyl ring contributes to its lipophilicity while maintaining metabolic resilience. This balance is crucial for achieving optimal pharmacokinetic profiles in vivo.

As research in chemical biology continues to evolve, compounds like 2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine are expected to play a pivotal role in discovering next-generation therapeutics. The combination of structural complexity with well-tolerated physicochemical properties makes it an ideal candidate for further exploration in both academic and industrial settings. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in unlocking its full potential as a pharmaceutical agent.

The development pipeline for this compound includes preclinical studies aimed at evaluating its safety profile and pharmacological activity in vitro and in vivo models. Such studies are critical for determining whether it meets the stringent criteria required for progression into human clinical trials. If successful, it could represent a significant advancement in treating diseases associated with aberrant enzymatic activity or signaling pathways.

In conclusion,2-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine (CAS No. 2228996-83-4) is a structurally intriguing compound with considerable promise as a pharmaceutical lead molecule. Its unique combination of functional groups offers opportunities for designing highly specific inhibitors targeting various disease-related pathways. Continued research efforts will be necessary to fully realize its therapeutic potential but preliminary findings suggest that it may be a valuable addition to the arsenal of compounds being developed against challenging medical conditions.